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Compound of Interest

Compound Name: 2,3,3-Trichloropropenal

Cat. No.: B15075440

Essential Safety and Handling Guide for 2,3,3-
Trichloropropenal

Disclaimer: Specific safety data for 2,3,3-Trichloropropenal is not readily available. The
following guidance is based on the known hazards of the structurally similar and highly toxic
compound, acrolein. It is imperative to treat 2,3,3-Trichloropropenal with extreme caution,
assuming it possesses similar or potentially greater hazards.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 2,3,3-Trichloropropenal.
Researchers, scientists, and drug development professionals should adhere to these
guidelines to minimize risks in the laboratory.

Quantitative Data for Acrolein (as a Surrogate)

The following table summarizes key quantitative data for acrolein. This information should be
used as a conservative reference for handling 2,3,3-Trichloropropenal.
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Property Value

Exposure Limits

OSHA PEL (TWA) 0.1 ppm (0.25 mg/m3)
NIOSH REL (TWA) 0.1 ppm (0.25 mg/m3)
NIOSH STEL 0.3 ppm (0.8 mg/m3)
IDLH 2 ppm

Physical Properties

Molecular Weight 56.06 g/mol [1]
Boiling Point 53 °C (127 °F)[1]
Flash Point -26 °C (-15 °F)[1]
Vapor Pressure 210 mmHg at 20°CJ[1]
Specific Gravity 0.84[1]

Personal Protective Equipment (PPE)

Due to the high toxicity, volatility, and reactivity of acrolein-like compounds, a stringent PPE
protocol is mandatory.

» Respiratory Protection: A full-facepiece respirator with an organic vapor cartridge is required
for any potential exposure.[2] For higher concentrations, a NIOSH-approved supplied-air
respirator in a positive-pressure mode is necessary.[2]

e Eye and Face Protection: Chemical splash goggles and a face shield must be worn over the
full-facepiece respirator to provide maximum protection against splashes and vapors.[2][3]

e Hand Protection: Double gloving is required. Wear a pair of nitrile gloves as a base layer,
covered by a pair of utility-grade butyl rubber gloves.[3]

o Body Protection: A chemical-resistant lab coat, long pants, and closed-toe shoes are the
minimum requirements.[3] For procedures with a higher risk of splashing, a chemical-
resistant apron and sleeves should be worn.[3]
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Experimental Protocol for Safe Handling

1. Engineering Controls and Preparation:

All work with 2,3,3-Trichloropropenal must be conducted in a certified chemical fume hood
with a tested and reliable face velocity.

An emergency eyewash station and safety shower must be immediately accessible within a
10-second travel distance.[3]

Ensure proper grounding and bonding of all containers and equipment to prevent static
discharge, as acrolein is highly flammable.[2]

. Handling Procedure:
Before starting, ensure all necessary PPE is correctly donned.
Use only non-sparking tools and equipment.[2]
Dispense the smallest quantity of 2,3,3-Trichloropropenal required for the experiment.
Keep the container tightly closed when not in use.
Work in a well-ventilated area and avoid the formation of vapors.[4]
. Decontamination:

All surfaces and equipment that come into contact with 2,3,3-Trichloropropenal must be
decontaminated.

Use a suitable decontaminating agent (e.g., a solution of sodium bisulfite followed by
copious amounts of water) to neutralize the reactive aldehyde.

Emergency Procedures

 Inhalation: Immediately move the affected person to fresh air and call for emergency medical
assistance.[3]
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o Skin Contact: Remove contaminated clothing immediately and flush the affected area with
large amounts of water for at least 15-20 minutes.[5] Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes, holding the eyelids open.[5] Seek immediate medical attention.

» Spill: Evacuate the area immediately. Alert others and contact the appropriate emergency
response team. Do not attempt to clean up a significant spill without proper training and
equipment. For very small spills, if trained, use an absorbent material like sand or
vermiculite, and decontaminate the area as described above.

Disposal Plan
All waste containing 2,3,3-Trichloropropenal must be treated as hazardous waste.

e Liquid Waste: Collect all liquid waste in a designated, sealed, and properly labeled
hazardous waste container. The container should be stored in a well-ventilated, secondary
containment area.

e Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials, and empty
containers) must be collected in a separate, sealed, and labeled hazardous waste container.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office. Do not dispose of this chemical down the drain.

Workflow for Handling 2,3,3-Trichloropropenal
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Caption: Workflow for the safe handling and disposal of 2,3,3-Trichloropropenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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